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Compound of Interest

Compound Name: 8-(Phenylazo)guanine

Cat. No.: B15375342 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
8-(Phenylazo)guanine is a photoswitchable molecule that integrates the photoresponsive

properties of an azobenzene moiety with the biological relevance of guanine. This compound

holds significant potential in photopharmacology and for the photocontrol of biological systems,

such as regulating the structure and function of guanine-rich nucleic acids (e.g., G-

quadruplexes) or protein-nucleic acid interactions with light. The ability to reversibly switch

between its trans and cis isomers using specific wavelengths of light allows for spatiotemporal

control over its biological activity.

These application notes provide detailed protocols for characterizing the photoisomerization of

8-(Phenylazo)guanine using common analytical techniques, namely UV-Vis spectroscopy and

Nuclear Magnetic Resonance (NMR) spectroscopy. Additionally, a method for determining the

photoisomerization quantum yield is described.

Principle of Photoisomerization
The core of 8-(Phenylazo)guanine's functionality lies in the reversible photoisomerization of

the azobenzene group. The thermodynamically more stable trans isomer can be converted to

the higher-energy cis isomer upon irradiation with UV-A or near-visible light. The cis isomer can

then be switched back to the trans form with a different wavelength of light (typically in the

visible range) or will revert thermally in the dark. This reversible process is accompanied by
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significant changes in the molecule's geometry, dipole moment, and absorption spectrum,

which form the basis of its measurement.
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trans-8-(Phenylazo)guanine
(Thermally Stable)

cis-8-(Phenylazo)guanine
(Metastable)

Light (e.g., 365 nm)

Light (e.g., 450 nm) or Heat (Δ)

Sample Preparation

trans Isomer Analysis

trans to cis Isomerization

cis to trans Isomerization

Prepare solution of
8-(Phenylazo)guanine

Dark adapt sample to
obtain trans isomer

Record UV-Vis spectrum
of trans isomer

Irradiate with UV light
(e.g., 365 nm)

Record spectra until
Photostationary State 1 (PSS1)

Irradiate with visible light
(e.g., 450 nm)

Record spectra until
Photostationary State 2 (PSS2)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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